![molecular formula C10H11F3N2O B1672900 Fluometuron CAS No. 2164-17-2](/img/structure/B1672900.png)
Fluometuron
Overview
Description
Fluometuron is a soil-applied herbicide used to control annual grasses and broad-leaved weeds. It was approved for use on cotton and sugarcane crops in the United States in 1974, but since 1986 it is only approved for use on cotton .
Molecular Structure Analysis
This compound has the molecular formula C10H11F3N2O. Its average mass is 232.202 Da and its monoisotopic mass is 232.082352 Da . It’s a member of the class of 3-(3,4-substituted-phenyl)-1,1-dimethylureas that is urea in which one of the nitrogens is substituted by a 3-(trifluoromethyl)phenyl group while the other is substituted by two methyl groups .Chemical Reactions Analysis
Phototransformation of this compound in natural sunlight was investigated in neutral Milli-Q water and in synthetic waters containing either fulvic acids, nitrate ions or both in order to mimic reactions taking place in aquatic environments .Physical And Chemical Properties Analysis
This compound has a density of 1.3±0.1 g/cm3, a boiling point of 323.7±42.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.7 mmHg at 25°C. Its enthalpy of vaporization is 56.6±3.0 kJ/mol and its flash point is 149.6±27.9 °C .Scientific Research Applications
Herbicide Behavior and Soil Interaction
Fluometuron is primarily recognized for its use as a preemergence herbicide, especially in cotton cultivation. Its interaction with soil plays a significant role in its effectiveness and environmental impact. For example, a study by (Essington, Tyler, & Wilson, 1995) demonstrated that this compound's distribution and leaching in soil are influenced by factors like soil organic carbon content and tillage practices. Similarly, (Zablotowicz, Locke, Gaston, & Bryson, 2000) found that this compound degradation varies with soil depth and tillage, impacting its persistence and environmental fate.
Sorption and Degradation
The sorption and degradation of this compound in soil are critical for understanding its environmental footprint. (Gaston, Boquet, & Bosch, 2003) highlighted how these processes are affected by tillage and cover crops. In another context, (Gámiz, Celis, Hermosín, & Cornejo, 2010) explored using organoclays as soil amendments to enhance this compound retention and minimize environmental impact.
Cotton Cultivation and Environmental Considerations
This compound's applications extend beyond its herbicidal properties. Studies such as (Brown, Hayes, Tyler, & Mueller, 1996) and (Snipes & Byrd, 1994) have investigated its impact on cotton yield and fruiting characteristics. These studies offer insights into the compound's broader agricultural implications, particularly in cotton production.
Runoff and Leaching
Understanding the runoff and leaching of this compound is essential for assessing its environmental impact. Research by (Potter et al., 2006) focused on the runoff of this compound in different tillage systems under varying rainfall intensities, providing important data on how this herbicide moves through agricultural landscapes.
Soil Solution Dynamics
The dynamics of this compound in soil solution are crucial for understanding its efficacy. (Patterson, Buchanan, Walker, & Patterson, 1982) studied the variable concentration of this compound in the soil solution of different soils and its correlation with the control of broadleaf weed species, shedding light on the compound's behavior in various soil types.
Photolysis and Electroanalytical Studies
The photolysis of this compound, its transformation under natural sunlight, and its interactions with water constituents were explored by (Halladja et al., 2007). Additionally, (Demir et al., 2021) developed an electroanalytical method for this compound determination, highlighting the advancements in detection and analysis technologies for this herbicide.
Crop Rotation Studies
Investigating the impact of this compound on crop rotation, (York, 1993) conducted a study to determine this compound's carryover potential to peanuts following its application in cotton. This study is essential for understanding the implications of this compound use in crop rotation systems.
Microbial Degradation
Understanding the microbial degradation of this compound is crucial for assessing its environmental persistence. (Rickard & Camper, 1978) conducted a study on this compound degradation by the fungus Rhizoctonia solani, providing insights into the biological pathways involved in breaking down this herbicide.
Residual Levels in Soils
The study of residual levels of this compound in soils under continuous cotton production by (Rogers et al., 1986) is important for understanding the long-term environmental impact and persistence of this compound in agricultural soils.
Impact on Cotton Development
(Guthrie & York, 1989) explored the effects of this compound application on cotton development, yield, and fiber quality, contributing to the knowledge of how this herbicide influences the agronomic aspects of cotton cultivation.
Mechanism of Action
Target of Action
Fluometuron is a selective herbicide that primarily targets the photosynthetic electron transport chain in plants . It acts as an inhibitor at the photosystem II , which plays a crucial role in the light-dependent reactions of photosynthesis.
Mode of Action
This compound interacts with its target by inhibiting the photosynthetic electron transport at photosystem II . This inhibition disrupts the normal flow of electrons during the light-dependent reactions of photosynthesis, preventing the conversion of light energy into chemical energy in the form of ATP and NADPH . This disruption leads to the cessation of vital plant processes, ultimately causing the death of the plant .
Biochemical Pathways
The primary biochemical pathway affected by this compound is photosynthesis, specifically the light-dependent reactions that occur in photosystem II . By inhibiting electron transport, this compound disrupts the production of ATP and NADPH, essential molecules for the light-independent reactions of photosynthesis . This disruption affects the plant’s ability to synthesize glucose, a crucial energy source, leading to a lack of energy for growth and development .
Result of Action
The primary result of this compound’s action is the death of the plant. By inhibiting photosynthesis, this compound deprives the plant of the energy it needs to grow and survive . This leads to the death of the plant, effectively controlling the population of unwanted weeds .
Action Environment
This compound’s action, efficacy, and stability can be influenced by various environmental factors. For instance, its leachability and mobility in the environment are considered high , suggesting that it can easily move through soil and potentially contaminate groundwater. Additionally, factors such as soil type, temperature, and rainfall can affect the absorption and effectiveness of this compound . It’s also worth noting that this compound has been found to be toxic to certain non-target organisms, indicating that its use must be carefully managed to minimize environmental impact .
Safety and Hazards
Future Directions
The European Food Safety Authority (EFSA) has reviewed the maximum residue levels (MRLs) currently established at the European level for the pesticide active substance Fluometuron . The approval of this compound is restricted to uses as a herbicide on cotton . Future research may focus on the remediation of soils contaminated by this compound .
Biochemical Analysis
Biochemical Properties
Fluometuron interacts with various enzymes and proteins in biochemical reactions. It primarily inhibits photosynthesis by disrupting electron transport at the photosystem II . This interaction with the photosystem II complex is crucial in its role as a herbicide .
Cellular Effects
This compound has significant effects on cellular processes. It suppresses the autotrophic growth of certain unicellular green algae, such as Chorella pyrenoidosa and Euglena gracilis . The herbicide’s impact on these organisms is concentration-dependent, leading to reduced protein and chlorophyll content in treated cells . The inhibitory effect can be overcome when the organisms are grown heterotrophically .
Molecular Mechanism
This compound exerts its effects at the molecular level primarily through its interaction with the photosystem II complex, inhibiting photosynthetic electron transport . This interaction disrupts the light-dependent process of chlorophyll synthesis and photosynthetic oxygen evolution . This compound is selectively toxic to one or more light-mediated biochemical reactions required for the formation and function of photosynthetic pigments and organelles .
Temporal Effects in Laboratory Settings
In laboratory settings, this compound shows changes in its effects over time. It has been observed that this compound and its metabolite, desmethyl this compound (DMF), dissipate more rapidly in reduced-tillage soil than in no-tillage soil . This indicates that the herbicide’s stability and degradation can vary depending on environmental conditions .
Metabolic Pathways
This compound undergoes a series of oxidative and hydrolytic transformations during microbial metabolism in soil . The degradation pathway of this compound involves a two-step demethylation, probably followed by hydrolysis of the urea linkage to form the aniline derivative .
Transport and Distribution
Due to its relatively high water solubility and low tendency to sorb to soil, this compound is considered mobile in soil , which may suggest similar mobility within cellular environments.
properties
IUPAC Name |
1,1-dimethyl-3-[3-(trifluoromethyl)phenyl]urea | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11F3N2O/c1-15(2)9(16)14-8-5-3-4-7(6-8)10(11,12)13/h3-6H,1-2H3,(H,14,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZILCCPWPBTYDO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)NC1=CC=CC(=C1)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11F3N2O | |
Record name | FLUOMETURON | |
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DSSTOX Substance ID |
DTXSID8020628 | |
Record name | Fluometuron | |
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Molecular Weight |
232.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Fluometuron appears as white crystals or powder. Melting point 163-164 °C. Readily soluble in organic solvents. Used for pre- and post-emergence weed control in cotton., White odorless solid; [HSDB] Colorless crystalline solid; [MSDSonline] | |
Record name | FLUOMETURON | |
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Record name | Fluometuron | |
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Boiling Point |
approx. 280 °C @ 760 mm Hg | |
Record name | FLUOMETURON | |
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Solubility |
less than 1 mg/mL at 70.7 °F (NTP, 1992), Sol in N,N-dimethylformamide, acetone, ethanol, isopropanol, and other org solvents, Sol (20 °C): 23 g/l dichloromethane; 170 mg/l hexane; 110 g/l methanol; 22 g/l octan-1-ol., Solubility in acetone: 3 ppm, 110 mg/l @ 22 °C | |
Record name | FLUOMETURON | |
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Record name | FLUOMETURON | |
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Density |
1.39 g/cu cm (20 °C) | |
Record name | FLUOMETURON | |
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Vapor Pressure |
5e-07 mmHg at 68 °F (NTP, 1992), 0.00000094 [mmHg], 9.38X10-7 mm Hg @ 25 °C | |
Record name | FLUOMETURON | |
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Record name | Fluometuron | |
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Record name | FLUOMETURON | |
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Mechanism of Action |
THE PRIMARY SITE OF FLUOMETURON ACTION IS INHIBITION OF THE HILL REACTION. THIS INVOLVES THE OXYGEN EVOLUTION SITE IN THE PHYTOSYSTEM II. THE INHIBITION PREVENTS THE FORMATION OF ATP & NADPH WHICH ARE NECESSARY FOR CARBON DIOXIDE FIXATION. | |
Record name | FLUOMETURON | |
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Color/Form |
White crystals, Colorless crystals | |
CAS RN |
2164-17-2 | |
Record name | FLUOMETURON | |
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Record name | Fluometuron | |
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Record name | Fluometuron [ANSI:BSI:ISO] | |
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Record name | Urea, N,N-dimethyl-N'-[3-(trifluoromethyl)phenyl]- | |
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Record name | Fluometuron | |
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Record name | Fluometuron | |
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Record name | FLUOMETURON | |
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Record name | FLUOMETURON | |
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Melting Point |
325 to 328 °F (NTP, 1992), 163-164.5 °C, MP: ABOUT 155 °C; NONCORROSIVE /TECHNICAL PRODUCT/ | |
Record name | FLUOMETURON | |
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Record name | FLUOMETURON | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Precursor scoring | Relevance Heuristic |
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Q & A
Q1: How does fluometuron exert its herbicidal activity?
A1: this compound functions by disrupting photosynthesis, a vital process for plant survival. [, ] It achieves this by inhibiting electron transport in photosystem II, a key component of the photosynthetic machinery within plant cells. [, ] This disruption ultimately leads to the death of susceptible plants.
Q2: Are there differences in the sensitivity of various plant species to this compound?
A2: Yes, different plant species exhibit varying levels of sensitivity to this compound. This differential sensitivity is attributed to factors like uptake, translocation, metabolism, and inherent tolerance mechanisms within plant species. For instance, cotton displays a higher tolerance compared to certain weed species. []
Q3: Can you elaborate on the role of N-demethylation in this compound degradation?
A3: N-demethylation is a key metabolic pathway for this compound breakdown, observed in both plants and algae. [, ] This process involves the removal of methyl groups from the this compound molecule, leading to the formation of metabolites like desmethylthis compound.
Q4: What is the molecular formula and weight of this compound?
A4: this compound has a molecular formula of C10H11F3N2O and a molecular weight of 232.2 g/mol.
Q5: How does this compound behave under different environmental conditions?
A5: this compound persistence and mobility in soil is influenced by factors like soil type, organic matter content, pH, and temperature. [, , , ] Higher organic matter generally leads to increased sorption and slower degradation. [, ]
Q6: Do tillage practices impact this compound persistence and leaching potential?
A6: Yes, tillage practices can influence this compound behavior in soil. Research suggests that no-till systems, compared to conventional tillage, may lead to greater herbicide retention in surface soil, potentially due to the presence of cover crop residues. [, , , ]
Q7: What are the primary routes of this compound dissipation in the environment?
A7: this compound dissipation in the environment is primarily driven by microbial degradation and, to a lesser extent, chemical degradation. [, , , ]
Q8: How does the presence of cover crops affect this compound fate in the environment?
A8: Cover crops can significantly impact this compound fate. They act as a physical barrier, intercepting a portion of the applied herbicide and reducing its direct entry into the soil. [, , ] Cover crops also enhance microbial activity in the soil, potentially accelerating this compound degradation. [, ]
Q9: Is there evidence of this compound leaching into deeper soil layers or groundwater?
A9: While this compound is generally considered moderately mobile, research indicates its potential to leach into deeper soil layers, especially under specific environmental conditions like heavy rainfall or in soils with low organic matter content. [, , , ] The extent of leaching and potential groundwater contamination risk depend on various factors, including soil type, rainfall patterns, and herbicide application practices. [, ]
Q10: What strategies can mitigate the environmental risks associated with this compound use?
A10: Implementing best management practices like reduced tillage, cover cropping, and optimizing application rates can minimize this compound leaching and runoff potential. [, , , ] These practices promote herbicide retention in the root zone and enhance degradation, reducing its environmental impact.
Q11: How is this compound typically quantified in environmental samples?
A11: High-performance liquid chromatography (HPLC) is a widely used technique for quantifying this compound in environmental matrices like soil and water. [, , , ]
Q12: Are there alternative methods for this compound detection and quantification?
A12: Yes, enzyme-linked immunosorbent assay (ELISA) has emerged as a potentially valuable tool for detecting this compound in environmental samples. [] This method offers advantages like high sensitivity, cost-effectiveness, and the potential for on-site analysis.
Q13: What is the toxicological profile of this compound?
A13: Studies have evaluated the potential carcinogenicity of this compound in rats and mice. [] While the results were negative for rats and female mice, equivocal results in male mice suggest the need for further investigation into potential long-term effects. []
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